(2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid

• IUPAC Name: (2R)-2-amino-2-[4-(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m1/s1
• InChI Key: FANMQHUKZBBELZ-SSDOTTSWSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)N)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC=C1[C@H](C(=O)O)N)C(F)(F)F
• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol

Description

Synthesis Analysis

The synthesis of related compounds such as “4-(Trifluoromethyl)phenylacetic acid” involves diolefination mediated by mono-N-protected amino acid ligands in the presence of ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol.

Molecular Structure Analysis

The molecular structure of “4-(Trifluoromethyl)phenylacetic acid” includes a benzene ring substituted with a trifluoromethyl group and an acetic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(Trifluoromethyl)phenylacetic acid” include a molecular weight of 204.146 Da, a density of 1.4±0.1 g/cm3, a boiling point of 263.1±35.0 °C at 760 mmHg, and a flash point of 112.9±25.9 °C.

Scientific Research Applications

Synthesis of Antithrombotics

. Antithrombotics are drugs that reduce the formation of blood clots, which are crucial in the treatment of disorders like heart disease and stroke.

Lipoxygenase Inhibitors

. Lipoxygenases are enzymes that are involved in the metabolism of fatty acids, and their inhibitors can be used in the treatment of inflammation and cancer.

Suzuki-Miyaura Cross-Coupling Reactions

. This is a type of chemical reaction where two organic compounds are joined together with the aid of a metal catalyst. It’s a key reaction in organic chemistry, used in research and industry to make a wide variety of products.

Preparation of Vinylic MIDA Boronates

. The compound could potentially be used in the preparation of these boronates.

Synthesis of C2-Aryl Pyrrolobenzodiazepine Antitumor Agents

. The compound could potentially be used in the synthesis of C2-aryl PBDs.

Diolefination Mediated by Mono-N-Protected Amino Acid Ligands

. This is a type of chemical reaction that can be used to create certain types of organic compounds.

Mechanism of Action

Mode of Action

It’s known that the compound undergoes diolefination mediated by mono-n-protected amino acid ligands . This process involves the interaction of the compound with ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol .

Biochemical Pathways

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . It’s involved in the trifluoromethylation of carbon-centered radical intermediates .

Safety and Hazards

The safety and hazards associated with “4-(Trifluoromethyl)phenylacetic acid” include skin and eye irritation, and respiratory system irritation. It is harmful by inhalation, in contact with skin, and if swallowed.